Cas no 1156916-73-2 (1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1156916-73-2
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 5055741
• Update Time: 2025-05-26

1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)-1H-pyrazole-4-sulfonyl chloride
• 1-(4-methylphenyl)-1H-pyrazole-4-sulfonyl chloride
• NE48027
• 1-p-tolyl-1h-pyrazole-4-sulfonyl chloride
• 1-(4-methylphenyl)pyrazole-4-sulfonyl chloride
• 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonic acid chloride
• 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride

• Inchi： 1S/C10H9ClN2O2S/c1-8-2-4-9(5-3-8)13-7-10(6-12-13)16(11,14)15/h2-7H,1H3
• InChI Key： FMEKZRSGKWLBIX-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 2.3
• Topological Polar Surface Area: 60.3

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 92-94 °C
• Boiling Point: 385.0±25.0 °C at 760 mmHg
• Flash Point: 145.7±25.1 °C

1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1156916-73-2 and Product Name: 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride

The compound CAS No. 1156916-73-2 and the product 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride represent a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry.

1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride is a sulfonyl chloride derivative of pyrazole, which is a heterocyclic compound known for its broad spectrum of biological activities. The presence of the sulfonyl chloride group enhances the reactivity of the molecule, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The 4-methylphenyl substituent further modulates the electronic and steric properties of the molecule, contributing to its unique chemical behavior.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrazole-based compounds have shown promise as antiviral, antibacterial, anti-inflammatory, and anticancer agents. The introduction of the sulfonyl chloride functionality into these molecules has opened up new avenues for their application in medicinal chemistry.

One of the most compelling aspects of 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride is its versatility as a synthetic intermediate. Sulfonyl chlorides are widely used in organic synthesis due to their ability to participate in nucleophilic substitution reactions, forming sulfonamides, sulfonates, and other valuable derivatives. This reactivity makes it an ideal building block for the development of novel drug candidates.

Recent studies have highlighted the importance of pyrazole derivatives in the development of targeted therapies. For instance, research has shown that certain pyrazole-based compounds can selectively inhibit specific enzymes or receptors involved in disease pathways. The structural flexibility of 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride allows for modifications that can fine-tune its binding affinity and selectivity, making it a powerful tool for structure-activity relationship (SAR) studies.

The synthesis of 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include 4-methylbenzaldehyde and 1H-pyrazole, which undergo condensation followed by sulfonylation with chlorosulfonic acid or equivalent reagents. The final product is then isolated and purified through standard organic chemistry techniques.

In terms of applications, 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride has been explored in various preclinical studies as a precursor for more complex molecules. Its ability to form stable derivatives with biological activity has made it a valuable asset in drug discovery pipelines. Researchers have leveraged its reactivity to develop novel sulfonamides with potential therapeutic benefits.

The compound's stability under various storage conditions also makes it a practical choice for industrial applications. Proper handling and storage protocols ensure that its reactivity is maintained over time, allowing for consistent use in synthetic processes. This reliability is crucial for pharmaceutical manufacturers who require high-quality intermediates for large-scale production.

As research continues to uncover new applications for pyrazole derivatives, 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride is expected to play an increasingly important role in medicinal chemistry. Its unique combination of reactivity and structural features positions it as a key component in the development of next-generation therapeutics. The ongoing exploration of its derivatives will likely lead to breakthroughs in treating a wide range of diseases.

In conclusion, CAS No. 1156916-73-2 and 1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride represent a significant contribution to the field of pharmaceutical chemistry. Their potential as synthetic intermediates and their role in drug discovery underscore their importance in modern medicine. As research progresses, these compounds will continue to be integral to advancements in therapeutic development.